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Compound of Interest

Compound Name: Anavenol

Cat. No.: B3424558 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Disposal Protocols

The proper disposal of Anavenol (β-Naphthoxyethanol), a compound used in research and

veterinary medicine, is crucial for maintaining laboratory safety and environmental protection.

This guide provides detailed, step-by-step procedures for the safe handling and disposal of

Anavenol waste, ensuring compliance with standard laboratory safety protocols.

Immediate Safety and Handling Precautions
Before handling Anavenol, it is imperative to consult the Safety Data Sheet (SDS). While some

suppliers may not classify Anavenol as hazardous under normal concentrations, it is known to

cause serious eye irritation.[1] Furthermore, it is recognized as being toxic to aquatic life with

long-lasting effects.[1] Therefore, appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn at all times. All handling of Anavenol
powder or solutions should be performed in a well-ventilated area, preferably within a chemical

fume hood.

In case of accidental exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]
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Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[2]

Inhalation: Remove to fresh air. Get medical attention if symptoms occur.[2]

Anavenol Waste Disposal Procedures
Due to its toxicity to aquatic life, Anavenol and its containers must be disposed of as

hazardous chemical waste. Do not dispose of Anavenol down the drain or in regular trash.

Step 1: Waste Segregation and Collection
Proper segregation of waste streams is the first critical step in safe disposal.

Solid Waste:

Collect all Anavenol-contaminated solid waste, such as unused or expired powder,

contaminated gloves, weigh boats, and paper towels, in a dedicated, leak-proof, and

clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene -

HDPE).

For spills of solid Anavenol, carefully sweep up the material to avoid dust formation and

place it into the designated solid waste container.[2]

Liquid Waste:

Collect all aqueous and solvent-based solutions containing Anavenol in a separate, leak-

proof, and clearly labeled hazardous liquid waste container.

Ensure the container is compatible with the solvent used.

Never mix incompatible waste streams. For example, do not mix acidic waste with basic

waste, or organic solvent waste with aqueous waste unless you are certain of their

compatibility.

Step 2: Labeling of Waste Containers
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Properly labeling hazardous waste containers is a regulatory requirement and essential for

safety.

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "Anavenol (β-Naphthoxyethanol)" and the

approximate concentration and quantity.

Indicate the date when waste was first added to the container.

Step 3: Storage of Hazardous Waste
Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Keep waste containers tightly closed except when adding waste.

Store containers in a secondary containment bin to prevent the spread of material in case of

a leak.

Ensure the storage area is away from sources of ignition and incompatible materials.

Step 4: Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. Follow all institutional procedures for waste

manifest and pickup scheduling.

Summary of Anavenol (β-Naphthoxyethanol)
Properties
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Property Information Reference

Chemical Name 2-(2-Naphthoxy)ethanol [3]

Synonyms Anavenol, β-Naphthoxyethanol

CAS Number 93-20-9 [3]

Physical State White to cream powder/solid [2]

Health Hazards Causes serious eye irritation [1]

Environmental Hazards
Toxic to aquatic life with long

lasting effects
[1]
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Caption: Workflow for the proper disposal of solid and liquid Anavenol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-(2-Naphthoxy)ethanol | C12H12O2 | CID 7131 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. assets.thermofisher.com [assets.thermofisher.com]

3. 2-(2-Naphthoxy)-ethanol = 98 GC 93-20-9 [sigmaaldrich.com]

To cite this document: BenchChem. [Proper Disposal of Anavenol (β-Naphthoxyethanol) in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3424558#anavenol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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